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Compound of Interest

Compound Name: Rhodamine 800

Cat. No.: B170763

Audience: Researchers, scientists, and drug development professionals.

Introduction

Rhodamine 800 is a near-infrared (NIR) fluorescent dye with applications in fluorescence
microscopy, particularly for live-cell imaging. Its emission in the NIR region helps to minimize
interference from cellular autofluorescence, which is typically observed at shorter wavelengths.
[1] This lipophilic cationic dye can penetrate cell membranes and preferentially accumulates in
mitochondria, driven by the mitochondrial membrane potential.[2][3][4] Consequently, it is a
valuable tool for assessing mitochondrial function and cell viability.[3]

Photophysical Properties

The fluorescence characteristics of Rhodamine 800 are crucial for designing and executing
fluorescence microscopy experiments. The following table summarizes its key photophysical
properties.
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Property Value Solvent/Condition
Excitation Maximum (Aex) ~682 nm Methanol

Emission Maximum (Aem) ~704-712 nm Methanol
Fluorescence Lifetime ~1.90 ns Plasma

~1.86 ns Whole Blood

Molar Absorptivity (€) Data not consistently available

] Data varies significantly with
Quantum Yield (P) 2-propanone vs. water
solvent

Experimental Protocols
Preparation of Stock and Working Solutions

A critical first step for reproducible results is the correct preparation of Rhodamine 800
solutions. The dye has good solubility in organic solvents like DMSO but is poorly soluble in
water.

a. Stock Solution (1-10 mM)
 Rhodamine 800 is typically supplied as a powder.

» To prepare a stock solution, dissolve the powder in an appropriate organic solvent such as
dimethyl sulfoxide (DMSO) or ethanol. For example, to make a 5 mM stock solution, dissolve
1 mg of Rhodamine 800 in 525 pL of DMSO.

» Vortex the solution until the dye is completely dissolved.

 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
» Store the stock solution at -20°C, protected from light.

b. Working Solution (1-20 pM)

e On the day of the experiment, thaw an aliquot of the stock solution.
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 Dilute the stock solution to the desired final concentration (typically in the range of 1-20 uM)
using a suitable buffer or serum-free cell culture medium (e.g., PBS, HBSS).

e The optimal concentration should be determined empirically for each cell type and

experimental condition.
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Solution Preparation Workflow
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Cell Staining Workflow

Prepare Cells

4 Adherent Cells
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Incubate 30-60 min
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Incubate 5-30 min

Pellet and Wash 2-3x

Image Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Rhodamine 800 in
Fluorescence Microscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170763#rhodamine-800-protocol-for-fluorescence-
microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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